Cas no 2228888-35-3 (3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228888-35-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6601763
• PubChem ID: 165614829
• Update Time: 2025-06-09

3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• 2228888-35-3
• EN300-1819943

• Inchi： 1S/C12H16N2O3/c1-12(2)10(11(12)13)7-4-5-9(17-3)8(6-7)14(15)16/h4-6,10-11H,13H2,1-3H3
• InChI Key： ZVBYXMDVAMJENR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C1C(C1(C)C)N

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No: 2228888-35-3)

3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228888-35-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both aromatic and cyclic moieties in its structure imparts distinct chemical and pharmacological characteristics, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The molecular structure of 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine consists of a cyclopropane ring substituted with a secondary amine group and an aromatic ring bearing both methoxy and nitro functional groups. This combination of substituents can influence the compound's solubility, reactivity, and interaction with biological targets. The cyclopropane ring, known for its strained three-membered carbon framework, often enhances the metabolic stability and bioavailability of drug candidates. In contrast, the aromatic phenyl ring with electron-withdrawing nitro and electron-donating methoxy groups can modulate electronic properties and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic profiles and potential interactions of 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine with various biological targets. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory pathways. The nitro group, in particular, has been shown to enhance binding interactions due to its ability to form hydrogen bonds and participate in π-stacking interactions with aromatic residues in protein active sites. These features make the compound a valuable scaffold for designing molecules with tailored pharmacological effects.

In the context of medicinal chemistry, the synthesis of 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine has been optimized through multi-step organic reactions involving cyclization, functional group interconversion, and regioselective substitution. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent biological evaluation. Researchers have leveraged transition metal-catalyzed reactions and asymmetric synthesis techniques to introduce specific stereochemical configurations into the molecule. Such methodologies not only streamline the synthetic process but also enhance the structural diversity of derived derivatives.

The biological evaluation of 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine has revealed intriguing pharmacological properties that warrant further investigation. Preclinical studies have demonstrated potential therapeutic applications in areas such as pain management and neuroprotection. The amine moiety in the cyclopropane ring may facilitate interactions with neurotransmitter receptors, while the aromatic substituents could modulate downstream signaling pathways. Additionally, the compound's stability under metabolic conditions makes it a promising candidate for further development into a drug candidate.

One of the most compelling aspects of 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine is its versatility as a chemical scaffold for generating structurally diverse analogs. By modifying either the cyclopropane ring or the aromatic substituents, chemists can explore new chemical space while retaining key pharmacophoric elements. This approach has led to the discovery of several derivatives with enhanced potency or selectivity profiles. Such structural modifications are often guided by high-throughput screening (HTS) data and computational predictions, which help identify promising leads for further optimization.

The role of 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine in academic research is also noteworthy. It serves as a model compound for studying fundamental principles in organic synthesis and pharmacology. Its unique structural features provide insights into how molecular architecture influences biological activity, which can inform future drug design strategies. Furthermore, collaborations between synthetic chemists and biologists have facilitated interdisciplinary approaches to understanding drug-receptor interactions at a molecular level.

As research progresses, 3-(4-methoxy-3-nitrophenyl)-2,2-dimethylcyclopropan-1-amine is expected to play an increasingly important role in pharmaceutical development pipelines. The growing emphasis on innovative drug discovery methods underscores its potential as a lead compound or building block for novel therapeutics. With advancements in synthetic chemistry and biotechnology continuing at a rapid pace, opportunities to explore this compound's full therapeutic potential are likely to expand significantly.